2-((3-(4-bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,5-difluorophenyl)acetamide

• IUPAC Name: 2-[[2-(4-bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(2,5-difluorophenyl)acetamide
• InChI: InChI=1S/C23H23BrF2N4OS/c1-2-30-11-9-23(10-12-30)28-21(15-3-5-16(24)6-4-15)22(29-23)32-14-20(31)27-19-13-17(25)7-8-18(19)26/h3-8,13H,2,9-12,14H2,1H3,(H,27,31)
• InChI Key: KLTDCPRZESXPFS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=C(C=CC(=C3)F)F)C4=CC=C(C=C4)Br
• Molecular Formula: C23H23BrF2N4OS
• Molecular Weight: 521.4 g/mol

Description

2-((3-(4-bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,5-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C23H23BrF2N4OS and its molecular weight is 521.42. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(4-bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,5-difluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(4-bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,5-difluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Research Applications and Considerations

• Synthetic Chemistry and Drug Development :

  • Compounds with complex structures, including bromophenyl and difluorophenyl groups, often play a crucial role in the development of pharmaceuticals. These components can be involved in targeting specific biological pathways or receptors. For example, the development of novel sedative hypnotics for the treatment of insomnia, such as Zaleplon, showcases the intricate design of molecules to interact with specific neural receptors, offering insights into how complex compounds might be designed for selective therapeutic effects (Heydorn, 2000).

• Pharmacological Research :

  • Detailed pharmacological studies are essential for understanding the interactions between novel compounds and biological systems. The cannabinoid system, for example, illustrates the intricate balance between therapeutic effects and potential adverse outcomes, guiding how new compounds can be optimized for safety and efficacy (Păunescu et al., 2011).

• Toxicology and Safety Assessments :

  • The history of acetaminophen highlights the importance of understanding both the therapeutic potentials and the risks associated with pharmaceutical compounds. It serves as a cautionary tale of errors and failures that led to the reevaluation of the risk/benefit ratio of widely used drugs. This narrative underscores the necessity for rigorous toxicological evaluations of new compounds to prevent adverse effects on health (Brune et al., 2015).